Cas no 1040665-92-6 (2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide)

• Product Name: 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide
• CAS No: 1040665-92-6
• MF: C₂₂H₂₄ClN₃O₂S
• MW: 429.962862968445
• CID: 5384941
• Update Time: 2025-11-06

2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-(3-chlorophenyl)-2-oxazolyl]thio]-N-[4-(diethylamino)-2-methylphenyl]-
• 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide

• Inchi： 1S/C22H24ClN3O2S/c1-4-26(5-2)18-9-10-19(15(3)11-18)25-21(27)14-29-22-24-13-20(28-22)16-7-6-8-17(23)12-16/h6-13H,4-5,14H2,1-3H3,(H,25,27)
• InChI Key： GKBBCUAYJGSSQS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1C)(=O)CSC1=NC=C(C2=CC=CC(Cl)=C2)O1

Additional information on 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide

Introduction to 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide (CAS No. 1040665-92-6)

2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide, with the CAS number 1040665-92-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and features a unique structural combination of a chlorophenyl group, an oxazole ring, and a diethylamino moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide is characterized by a central acetamide core, which is flanked by a sulfanyl-linked oxazole ring and a substituted aniline group. The presence of the chlorophenyl substituent imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. The diethylamino group, on the other hand, enhances the compound's lipophilicity and basicity, which are crucial for its pharmacological properties.

Recent studies have explored the potential of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide may have potential as an adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution within the body, while its basic nature ensures adequate solubility in physiological environments. However, like many small molecules with complex structures, it faces challenges related to metabolic stability and clearance. Ongoing research is focused on optimizing these properties to enhance its therapeutic index and reduce potential side effects.

In preclinical studies, 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide has demonstrated favorable safety profiles in animal models. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions. These findings support its potential for further development as a drug candidate.

The synthesis of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the oxazole ring through cyclization reactions and the introduction of the sulfanyl and amide functionalities via selective substitution reactions. Advances in synthetic chemistry have enabled more efficient routes to this compound, facilitating its large-scale production for research and development purposes.

In conclusion, 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide (CAS No. 1040665-92-6) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.